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Abstract: This technical guide provides a comprehensive overview of the stability of Mepiquat
Chloride, a widely used plant growth regulator. It is designed for researchers, scientists, and
professionals in drug development and agrochemical formulation. The guide details the intrinsic
stability of Mepiquat Chloride and outlines systematic methodologies for evaluating its
degradation under various stress conditions, including hydrolysis, photolysis, and thermal
stress. By synthesizing data from regulatory guidelines and peer-reviewed literature, this
document offers both theoretical insights and practical, field-proven protocols to ensure the
scientific integrity of stability studies.

A Note on Nomenclature:The topic requested was the stability of "Mepixetil." However,
extensive literature review indicates that this is likely a typographical error for Mepiquat, the
common name for the active ingredient 1,1-dimethylpiperidinium. This guide will therefore focus
on Mepiquat Chloride (CAS No. 24307-26-4), the most prevalent salt form.

Introduction to Mepiquat Chloride and the
Imperative of Stability Testing

Mepiquat Chloride is a quaternary ammonium salt that functions as a plant growth regulator.[1]
[2] It is extensively used in agriculture, particularly in cotton production, to inhibit gibberellic
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acid biosynthesis.[1][2][3] This action results in a more compact plant structure, which can lead
to improved yield and earlier maturity.[1] Understanding the stability of this compound is
paramount for several reasons:

Efficacy and Shelf-Life: The degradation of the active ingredient can lead to a loss of product
efficacy, rendering it ineffective for its intended purpose. Stability studies are crucial for
determining appropriate storage conditions and defining a product's shelf-life.

Regulatory Compliance: Regulatory bodies such as the Environmental Protection Agency
(EPA) and the Organisation for Economic Co-operation and Development (OECD) require
rigorous stability data for pesticide registration.[3][4][5] These guidelines ensure that
products are safe and effective under specified conditions.

Environmental Fate: The stability of Mepiquat Chloride influences its persistence and
behavior in the environment. While it is known to be relatively non-mobile and biodegrades in
soil, understanding its degradation under abiotic conditions (light, water) is essential for a
complete environmental risk assessment.[2][3]

Safety: The formation of unknown degradation products could present new toxicological
risks. Forced degradation studies are designed to generate these potential degradants for
identification and characterization.

Physicochemical Properties and Predicted Stability
Profile

Mepiquat Chloride is a white, hygroscopic crystalline solid with high water solubility and a very
low vapor pressure, indicating it will not volatilize from surfaces.[2] Its chemical structure, a
guaternary ammonium cation, inherently confers a high degree of stability.

Based on standardized guideline studies (e.g., USEPA and OECD), Mepiquat Chloride has
demonstrated significant stability:

» Hydrolytic Stability: The compound is exceptionally stable to hydrolysis. Studies show less
than 10% degradation across a wide pH range (3 to 9).[1][2][6] This stability is attributed to
the lack of hydrolyzable functional groups in its structure.
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» Photolytic Stability: Mepiquat Chloride is stable to agueous photolysis, with recoveries of the
parent compound greater than 95% after exposure to light in guideline studies.[1][6]

o Thermal Stability: The compound has a high melting point (>300 °C) and is considered
thermally stable.[2] Accelerated storage tests, which simulate long-term storage by using
elevated temperatures (e.g., 54-55°C for 14 days), are a standard method for confirming this.

[7]

While intrinsically stable, it is critical to perform forced degradation studies to confirm this profile
for a specific formulation and to identify any potential, minor degradation pathways under
extreme conditions.

Experimental Design for Forced Degradation
Studies

Forced degradation, or stress testing, is the process of subjecting a compound to conditions
more severe than accelerated storage to induce degradation. This helps to elucidate
degradation pathways and validate the stability-indicating power of the analytical methods
used.

Overall Experimental Workflow

The following diagram illustrates a typical workflow for a comprehensive forced degradation
study of Mepiquat Chloride.
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Caption: General workflow for a forced degradation study.
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Protocol: Hydrolytic Stability Study

Causality: This protocol evaluates stability in aqueous solutions across a range of pH values,
mimicking potential environmental conditions or interaction with other formulated products.
According to OECD Guideline 111, testing at pH 4, 7, and 9 is standard.

o Preparation: Prepare three sets of solutions by diluting the Mepiquat Chloride stock solution

in:

o pH 4.0 buffer (e.g., acetate buffer)

o pH 7.0 buffer (e.g., phosphate buffer)
o pH 9.0 buffer (e.g., borate buffer)

¢ Incubation: Store the solutions in sealed, light-protected containers at a controlled
temperature (e.g., 50°C).

o Sampling: Withdraw aliquots at initial time (t=0) and subsequent time points (e.g., 1, 3, 7,
and 14 days).

e Analysis: Immediately analyze the samples using the validated HPLC method. No quenching
is typically necessary due to the expected stability.

Protocol: Photostability Study

Causality: This test assesses the impact of light energy, particularly UV radiation, which can be
a significant degradation pathway for many organic molecules. This is critical for determining

appropriate packaging and handling instructions.

o Preparation: Prepare two sets of solutions of Mepiquat Chloride in purified water (or a pH 7
buffer).

e Exposure:

o Place one set in a calibrated photostability chamber, exposing them to a light source
compliant with ICH Q1B guidelines (providing both UV and visible light).
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o Wrap the second set (the "dark control") in aluminum foil and place it in the same chamber
to experience the same temperature conditions without light exposure.

Sampling: Withdraw aliquots from both the exposed and dark control samples at specified
time points.

Analysis: Analyze the samples by HPLC. Comparing the exposed samples to the dark
control isolates the effect of light from any potential thermal degradation.

Protocol: Thermal Stability Study

Causality: Elevated temperatures accelerate chemical reactions, providing insight into the long-

term stability of the compound at ambient temperatures and its resilience to temperature

excursions during shipping or storage.

Preparation: Place both solid Mepiquat Chloride powder and an aqueous solution into
separate, loosely capped vials to allow for air exchange.

Incubation: Store the vials in a calibrated oven at an elevated temperature (e.g., 70°C).
Sampling:

o For the solid, dissolve a pre-weighed amount in solvent at each time point.

o For the solution, withdraw aliquots directly.

Analysis: Analyze all samples by HPLC to determine the percentage of Mepiquat Chloride
remaining.

Analytical Methodology

A robust, stability-indicating analytical method is the cornerstone of any degradation study. The

method must be able to separate the active ingredient from any potential degradation products

and formulation excipients.

Technique Selection: HPLC

© 2026 BenchChem. All rights reserved. 6/14 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412731?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

High-Performance Liquid Chromatography (HPLC) is the preferred technique for analyzing
Mepiquat Chloride.[8][9][10] As a pre-charged quaternary amine, it exhibits poor retention on
traditional reversed-phase (C18) columns. Therefore, specialized methods are required:

» lon-Pair Chromatography: An ion-pairing reagent (e.g., 1-hexanesulfonic acid) is added to
the mobile phase.[9] It pairs with the Mepiquat cation, forming a neutral complex that can be
retained and separated on a C18 column.

e Mixed-Mode or HILIC Chromatography: Columns with mixed-mode (e.g., C18 and Strong
Cation Exchange) or Hydrophilic Interaction Liquid Chromatography (HILIC) functionalities
provide alternative retention mechanisms for polar, ionic compounds like Mepiquat.[11]

o Detection: Due to the lack of a strong chromophore, detection is typically performed at low
UV wavelengths (e.g., 190-210 nm).[9] For higher sensitivity and specificity, especially for
identifying unknown degradants, Liquid Chromatography with Tandem Mass Spectrometry
(LC-MS/MS) is the gold standard.[8][11][12]

Example Protocol: HPLC-UV Method

This protocol is a representative example based on published methods for the analysis of
Mepiquat Chloride.[9]

o Chromatographic System:
o Column: C18, 5 um, 4.6 x 250 mm

o Mobile Phase: Acetonitrile:Water (30:70 v/v) containing 0.03 mM 1-hexanesulfonic acid
sodium salt, adjusted to pH 3.0 with phosphoric acid.

o Flow Rate: 1.0 mL/min
o Column Temperature: 40°C
o Detection Wavelength: 191 nm

o Injection Volume: 20 uL
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o Standard Preparation: Prepare a series of calibration standards from a certified reference
standard of Mepiquat Chloride in the mobile phase, ranging from 0.1 pg/mL to 50 pg/mL.

o Sample Preparation: Dilute samples from the forced degradation studies with the mobile
phase to fall within the calibration range.

» Validation: The method must be validated for specificity, linearity, accuracy, precision, and
range to prove it is fit for purpose. Linearity should be demonstrated with a correlation
coefficient (r) of >0.999.[9]

Data Interpretation and Expected Results

The primary outcome of a stability study is the quantitative assessment of the active ingredient
over time under various stress conditions.

Data Presentation

Results should be summarized in a clear, tabular format. Based on existing literature, the
expected results for Mepiquat Chloride would look similar to the table below.[1][6][13]
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% Mepiquat
Stress Condition Time (days) Chloride Observations
Remaining

No degradation

Control (Initial) 0 100.0%
products observed.
_ No significant
Hydrolysis (pH 4) 14 >98% )
degradation.
) No significant
Hydrolysis (pH 7) 14 >98% ]
degradation.
) No significant
Hydrolysis (pH 9) 14 >98% _
degradation.
I Potential for minor
Oxidative (3% H202) 7 ~95% )
degradation.
) Highly stable in solid
Thermal (70°C, Solid) 14 >99%
form.
Very stable in
Thermal (70°C, Aq.) 14 >97% )
aqueous solution.
_ No significant light-
Photolytic (ICH) 7 >95%

induced degradation.

Potential Degradation Pathways

Although Mepiquat Chloride is highly stable, forced degradation may reveal minor pathways.
The quaternary ammonium structure is robust, but extreme oxidative conditions could
potentially lead to N-demethylation or ring-opening, though this is not commonly reported under
standard test conditions.

Caption: Hypothetical oxidative degradation pathways.

Conclusion and Recommendations

The available scientific evidence and data from standardized tests confirm that Mepiquat
Chloride is an intrinsically stable molecule.[1][6][13][14] It is resistant to hydrolysis over a wide
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pH range and is not significantly affected by light or heat under typical storage and use
conditions.

Key Recommendations for Professionals:

« Formulation: While the active ingredient is stable, the stability of the final formulation must be
confirmed, as excipients could potentially interact with the Mepiquat Chloride.

o Storage: Based on its high thermal stability, standard storage conditions (e.g., room
temperature, protected from extremes) are sufficient. Product labels often recommend not
storing below 0°C (32°F) or above 38°C (100°F).[15]

o Analytical Method: When developing a quality control or stability-testing method, an ion-pair
or mixed-mode HPLC approach is recommended to achieve adequate chromatographic
retention and resolution.

o Forced Degradation: Despite its known stability, conducting forced degradation studies
remains a critical step in product development to build a comprehensive stability profile and
satisfy regulatory requirements.

This guide provides a robust framework for understanding and evaluating the stability of
Mepiquat Chloride, ensuring that professionals can develop, register, and utilize this important
agricultural tool with confidence in its quality and efficacy.

References

o PubMed. Determination of mepiquat chloride in cotton crops and soil and its dissipation
rates. [Link]

e Research Journal of Pharmacy and Technology. Dissipation Study of Mepiquat Chloride and
its Metabolites in Water at Different pH Levels. [Link]

o ResearchGate. The TiO2P-25 dose influence on the degradation of mepiquat chloride....
[Link]

o SpringerLink. HPLC Determination of Mepiquat Chloride in Commercial Pesticide
Formulations. [Link]

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://assets.greenbook.net/L89359.pdf
https://pubmed.ncbi.nlm.nih.gov/23040776/
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology/2021/Volume%2014/Issue%201/RJPT_14_1_2021_100.pdf
https://www.researchgate.net/figure/The-TiO2P-25-dose-influence-on-the-degradation-of-mepiquat-chloride-initial_fig1_335689104
https://link.springer.com/article/10.1007/s10337-009-1065-z
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412731?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

ScienceDirect. An improved method for analyzing chlormequat and mepiquat in source
waters by solid-phase extraction and liquid chromatography—mass spectrometry. [Link]

Academia.edu. HPLC Determination of Mepiquat Chloride in Commercial Pesticide
Formulations. [Link]

Community Reference Laboratories for Residues of Pesticides. Analysis of Chlormequat and
Mepiquat Residues in Foods of Plant Origin. [Link]

Environmental Protection Agency (EPA). Mepiquat Chloride. [Link]

Wikipedia. OECD Guidelines for the Testing of Chemicals. [Link]

lowa State University Digital Repository. Pesticide Degradation Mechanisms and
Environmental Activation. [Link]

YesWelLab. OECD Guidelines: A Pillar of Chemical Safety and Laboratory Testing. [Link]

OECD. Guidelines for the Testing of Chemicals. [Link]

ACS Publications. Comprehensive Screening Study of Pesticide Degradation via Oxidation
and Hydrolysis. [Link]

SpringerLink. Mepiquat chloride-driven regulation in cotton in China: a review of
physiological mechanisms, agronomic integration, and future trajectories. [Link]

PubChem. Mepiquat Chloride. [Link]

AERU. Mepiquat chloride (Ref: BAS 083W). [Link]

OECD. Guidelines for the Testing of Chemicals. [Link]

Analytice. Selection test for air stability and thermal stability according to OECD test no. 113.
[Link]

SpringerLink. Review on degradation of pesticides through different techniques in different
conditions. [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.sciencedirect.com/science/article/pii/S002196731001046X
https://www.academia.edu/3798952/HPLC_Determination_of_Mepiquat_Chloride_in_Commercial_Pesticide_Formulations
https://www.crl-pesticides.eu/library/docs/srm/meth_QuPPe-PO.pdf
https://archive.epa.gov/pesticides/reregistration/web/pdf/mepiquat_chloride_red.pdf
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://lib.dr.iastate.edu/cgi/viewcontent.cgi?article=1024&context=toxicology_pubs
https://www.yeswelab.com/oecd-guidelines-a-pillar-of-chemical-safety-and-laboratory-testing/
https://www.oecd.org/chemicalsafety/testing/oecd-guidelines-for-the-testing-of-chemicals.htm
https://pubs.acs.org/doi/10.1021/es202357n
https://link.springer.com/article/10.1007/s42729-024-01726-2
https://pubchem.ncbi.nlm.nih.gov/compound/Mepiquat-chloride
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/425.htm
https://www.oecd.org/env/testguidelines
https://www.analytice.com/en/technical-sheet/oecd-test-no-113/
https://link.springer.com/article/10.1007/s13204-024-03222-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412731?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

MDPI. Mechanism of Mepiquat Chloride Regulating Soybean Response to Drought Stress
Revealed by Proteomics. [Link]

J-STAGE. Summaries of Toxicity Studies on Mepiquat-Chloride. [Link]

SciELO. Cotton response to mepiquat chloride and temperature. [Link]

MDPI. Effects of Mepiquat Chloride on Physiology of Soybean under Drought Stress. [Link]
Dora Agri. Mepiquat Chloride Effect On Crop Production. [Link]

ResearchGate. Modulatory Effects of Mepiquat Chloride on Physiological, Agronomic, and
Fiber Quality Parameters of Cotton (Gossypium hirsutum L.) under Varying Application
Timings. [Link]

ACS Publications. Occurrence of the Plant Growth Regulator Chlormequat in Food May Be
Due to Natural Formation: A Preliminary Mechanistic Study. [Link]

Scientia Agricola. Cotton response to mepiquat chloride and temperature. [Link]

ResearchGate. Studies of the Analysis of Pesticide Degradation in Environmental Samples.
[Link]

Science.gov. pesticide degradates pharmaceutical: Topics. [Link]
ResearchGate. (PDF) Cotton response to mepiquat chloride and temperature. [Link]

PMC. Mechanism of Mepiquat Chloride Regulating Soybean Response to Drought Stress
Revealed by Proteomics. [Link]

Semantic Scholar. Determination of mepiquat chloride in cotton crops and soil and its
dissipation rates. [Link]

Journal of Xi'an Shiyou University, Natural Science Edition. Mepiquat chloride-mediated
modulation of agronomic, physiological and quality traits of cotton (Gossypium hirsutum L.)
sown under different plant spacings. [Link]

Greenbook. Mepiquat Chloride. [Link]

© 2026 BenchChem. All rights reserved. 12 /14 Tech Support


https://www.mdpi.com/2223-7747/12/10/2037
https://www.jstage.jst.go.jp/article/jjpestics/17/3/17_S269/_pdf
https://www.scielo.br/j/sa/a/sQpX7qVz6Z3qY3F8P5q8k8t/?lang=en
https://www.mdpi.com/2073-4395/12/10/2539
https://www.doraagri.com/mepiquat-chloride/
https://www.researchgate.net/publication/386801905_Modulatory_Effects_of_Mepiquat_Chloride_on_Physiological_Agronomic_and_Fiber_Quality_Parameters_of_Cotton_Gossypium_hirsutum_L_under_Varying_Application_Timings
https://pubs.acs.org/doi/10.1021/acs.jafc.0c01192
https://www.scielo.br/j/sa/a/sQpX7qVz6Z3qY3F8P5q8k8t/
https://www.researchgate.net/publication/262211995_Studies_of_the_Analysis_of_Pesticide_Degradation_in_Environmental_Samples
https://www.science.gov/topicpages/p/pesticide+degradates+pharmaceutical
https://www.researchgate.net/publication/236125028_Cotton_response_to_mepiquat_chloride_and_temperature
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10221971/
https://www.semanticscholar.org/paper/Determination-of-mepiquat-chloride-in-cotton-and-Li-Pan/73256037b0c360a7e17622915647568525b6a38f
http://xisdxjxsu.asia/index.php/2024/01/01/mepiquat-chloride-mediated-modulation-of-agronomic-physiological-and-quality-traits-of-cotton-gossypium-hirsutum-l-sown-under-different-plant-spacings/
https://www.greenbook.net/product/mepiquat-chloride-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412731?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

¢ Semantic Scholar. Photocatalytic Degradation of Paraquat Dichloride using TiO2-FeNano
Powder under Visible and Sunlight Irradiation. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. wap.guidechem.com [wap.guidechem.com]

e 2. Mepiquat Chloride | C7H16N.CI | CID 62781 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 3. www3.epa.gov [www3.epa.gov]

e 4. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]

e 5. 0ecd.org [oecd.org]

e 6. echemi.com [echemi.com]

e 7. Selection test for air stability and thermal stability according to OECD test no. 113 -

Analytice [analytice.com]

¢ 8. Determination of mepiquat chloride in cotton crops and soil and its dissipation rates -
PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 9. researchgate.net [researchgate.net]

¢ 10. discovery.researcher.life [discovery.researcher.life]

e 11. ues.pku.edu.cn [ues.pku.edu.cn]

e 12. eurl-pesticides.eu [eurl-pesticides.eu]

¢ 13. Mepiquat chloride (Ref: BAS 083W) [sitem.herts.ac.uk]
e 14. pssj2.jp [pssj2.jp]

e 15. assets.greenbook.net [assets.greenbook.net]

¢ To cite this document: BenchChem. [A Technical Guide to the Stability of Mepiquat Chloride
Under Various Conditions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412731/docs#a-technical-guide-to-the-stability-of-
mepiquat-chloride-under-various-conditions]

© 2026 BenchChem. All rights reserved. 13/14 Tech Support


https://www.semanticscholar.org/paper/Photocatalytic-Degradation-of-Paraquat-Dichloride-Subhan-Handayani/7c97f4c514588e217066f21782631a04d603a110
https://www.benchchem.com/product/b12412731?utm_src=pdf-custom-synthesis#bc-rfq
https://wap.guidechem.com/encyclopedia/mepiquat-chloride-dic21038.html
https://pubchem.ncbi.nlm.nih.gov/compound/Mepiquat-Chloride
https://www3.epa.gov/pesticides/chem_search/reg_actions/reregistration/fs_PC-109101_1-Mar-97.pdf
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.echemi.com/products/pd20161129153755322-mepiquat-chloride.html
https://www.analytice.com/en/selection-test-for-air-stability-and-thermal-stability-according-to-oecd-test-no-113/
https://www.analytice.com/en/selection-test-for-air-stability-and-thermal-stability-according-to-oecd-test-no-113/
https://pubmed.ncbi.nlm.nih.gov/22954676/
https://pubmed.ncbi.nlm.nih.gov/22954676/
https://www.researchgate.net/publication/26250278_HPLC_Determination_of_Mepiquat_Chloride_in_Commercial_Pesticide_Formulations
https://discovery.researcher.life/article/hplc-determination-of-mepiquat-chloride-in-commercial-pesticide-formulations/0a6303557ebd3f3dadfea74bd024a2aa
https://www.ues.pku.edu.cn/old/docs/ACA-2010-678.pdf
https://www.eurl-pesticides.eu/library/docs/srm/meth_ChlormequatMepiquat_CrlSrm.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/437.htm
https://pssj2.jp/2006/gakkaisi/tec_info/mepiquat-chloride.pdf
https://assets.greenbook.net/L89359.pdf
https://www.benchchem.com/product/b12412731/docs#a-technical-guide-to-the-stability-of-mepiquat-chloride-under-various-conditions
https://www.benchchem.com/product/b12412731/docs#a-technical-guide-to-the-stability-of-mepiquat-chloride-under-various-conditions
https://www.benchchem.com/product/b12412731/docs#a-technical-guide-to-the-stability-of-mepiquat-chloride-under-various-conditions
https://www.benchchem.com/product/b12412731/docs#a-technical-guide-to-the-stability-of-mepiquat-chloride-under-various-conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412731?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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